5-Fluoro-3-(4-formylphenyl)benzoic acid, 95%

• IUPAC Name: 3-fluoro-5-(4-formylphenyl)benzoic acid
• InChI: InChI=1S/C14H9FO3/c15-13-6-11(5-12(7-13)14(17)18)10-3-1-9(8-16)2-4-10/h1-8H,(H,17,18)
• InChI Key: JZTGXILRXLHOKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)C2=CC(=CC(=C2)F)C(=O)O
• Molecular Formula: C14H9FO3
• DSSTOX Substance ID: DTXSID60688909
• Molecular Weight: 244.22 g/mol
• CAS RN: 1261958-84-2

Description

5-Fluoro-3-(4-formylphenyl)benzoic acid, or 5-Fluoro-3-FPBA, is a synthetic organic compound with a wide range of applications in both scientific research and industrial processes. As a versatile compound, 5-Fluoro-3-FPBA has been used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. Additionally, it has been used in the development of various analytical techniques, such as high-performance liquid chromatography, nuclear magnetic resonance spectroscopy, and mass spectrometry.

Scientific Research Applications

5-Fluoro-3-FPBA has a number of applications in scientific research. It has been used in the development of analytical techniques, such as high-performance liquid chromatography, nuclear magnetic resonance spectroscopy, and mass spectrometry. Additionally, it has been used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. 5-Fluoro-3-FPBA has also been used in the study of biochemical and physiological processes, such as enzyme kinetics and protein folding.

Mechanism of Action

The mechanism of action of 5-Fluoro-3-FPBA is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cytochrome P450. Additionally, it has been shown to interact with certain proteins, such as the enzyme acetylcholinesterase.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Fluoro-3-FPBA are not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cytochrome P450. Additionally, it has been shown to interact with certain proteins, such as the enzyme acetylcholinesterase.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Fluoro-3-FPBA in laboratory experiments include its relatively low cost and ease of synthesis. Additionally, its versatility makes it useful in a wide range of applications. However, there are some limitations to its use. For example, it is not very soluble in water, and its stability can be affected by light and heat.

Future Directions

There are a number of potential future directions for the use of 5-Fluoro-3-FPBA. For example, it could be used in the development of new analytical techniques, such as high-performance liquid chromatography, nuclear magnetic resonance spectroscopy, and mass spectrometry. Additionally, it could be used in the synthesis of new compounds, such as pharmaceuticals, agrochemicals, and dyes. Finally, it could be used to study biochemical and physiological processes, such as enzyme kinetics and protein folding.

Synthesis Methods

The synthesis of 5-Fluoro-3-FPBA is relatively straightforward and can be achieved through a variety of methods. The most common method involves the reaction of 4-formylphenol and fluorobenzene in the presence of a catalyst such as p-toluenesulfonic acid. This reaction occurs at room temperature, and the resulting product is a white crystalline solid. Other methods for the synthesis of 5-Fluoro-3-FPBA include the reaction of 4-formylphenol and fluorobenzene in the presence of a base, such as potassium carbonate, or the reaction of 4-formylphenol and fluorobenzene in the presence of a Lewis acid, such as boron trifluoride.